Cas no 1805496-16-5 (Ethyl 5-chloro-4-cyano-2-iodophenylacetate)

• Product Name: Ethyl 5-chloro-4-cyano-2-iodophenylacetate
• CAS No: 1805496-16-5
• MF: C₁₁H₉ClINO₂
• MW: 349.552134275436
• CID: 4945256
• Update Time: 2025-05-24

Ethyl 5-chloro-4-cyano-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-iodophenylacetate

• Inchi： 1S/C11H9ClINO2/c1-2-16-11(15)5-7-3-9(12)8(6-14)4-10(7)13/h3-4H,2,5H2,1H3
• InChI Key： HSLGJPNWUNEOKJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=CC=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-4-cyano-2-iodophenylacetate

Ethyl 5-chloro-4-cyano-2-iodophenylacetate (CAS No. 1805496-16-5): A Comprehensive Overview

Ethyl 5-chloro-4-cyano-2-iodophenylacetate (CAS No. 1805496-16-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and advanced materials. Its molecular structure, incorporating both chloro and cyano substituents along with an iodine atom, makes it a versatile intermediate in synthetic chemistry.

The< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate molecule exhibits distinct chemical properties that make it particularly useful in various synthetic pathways. The presence of the cyano group (-CN) enhances its reactivity, allowing for further functionalization through nucleophilic addition or substitution reactions. Additionally, the chloro and iodine substituents provide handles for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex organic frameworks.

In recent years, there has been a surge in research focusing on the development of novel compounds with potential pharmaceutical applications. The< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate has emerged as a key intermediate in this domain due to its ability to serve as a precursor for biologically active molecules. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the importance of this compound in drug discovery efforts.

The structural motif of< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate aligns well with current trends in medicinal chemistry, where the integration of multiple functional groups into a single molecule can lead to enhanced pharmacological activity. The chloro and cyano groups are particularly noteworthy, as they can modulate the electronic properties of the aromatic ring, thereby influencing binding interactions with biological targets. This characteristic makes it an attractive candidate for designing molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further expanded the applications of< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex heterocyclic structures from this intermediate. Such methodologies are crucial for generating novel scaffolds that may possess improved pharmacokinetic profiles and reduced toxicity compared to existing drugs.

The< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate also finds relevance in materials science, where its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune its electronic characteristics through strategic functionalization opens up new avenues for developing high-performance materials.

In conclusion, the< strong>Ethyl 5-chloro-4-cyano-2-iodophenylacetate (CAS No. 1805496-16-5) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its structural features and reactivity profile make it an invaluable intermediate for synthesizing novel therapeutic agents and advanced materials. As research continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.